![molecular formula C21H20N2O4S B4193979 2-[(benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide](/img/structure/B4193979.png)
2-[(benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide
Overview
Description
2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound has been found to exhibit promising pharmacological properties, making it a subject of interest for researchers in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by modulating the activity of certain receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide can exert a range of biochemical and physiological effects in the body. These effects include the inhibition of inflammatory mediators, the reduction of pain and swelling, and the induction of cell death in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide in lab experiments include its potential as a lead compound for drug discovery and its ability to exhibit multiple pharmacological properties. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide. These include:
1. Further investigation of the compound's mechanism of action to fully understand its pharmacological properties.
2. Exploration of the compound's potential as a lead compound for drug discovery and development.
3. Investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders.
4. Investigation of the compound's toxicity profile to determine its safety for use in humans.
5. Investigation of the compound's pharmacokinetic and pharmacodynamic properties to optimize its use in drug development.
Conclusion:
In conclusion, 2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide is a promising compound with potential applications in drug discovery and development. Its pharmacological properties make it a subject of interest for researchers in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and to optimize its use in drug development.
Scientific Research Applications
2-[(Benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and antitumor properties. These properties make it a promising candidate for drug discovery and development.
properties
IUPAC Name |
2-(benzylsulfonylamino)-N-(4-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4S/c1-27-18-13-11-17(12-14-18)22-21(24)19-9-5-6-10-20(19)23-28(25,26)15-16-7-3-2-4-8-16/h2-14,23H,15H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJZZDMKBYSKYKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(benzylsulfonyl)amino]-N-(4-methoxyphenyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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